Cas no 70951-89-2 (1,4-dimethyl-5-nitro-1H-pyrazole)

1,4-dimethyl-5-nitro-1H-pyrazole structure
70951-89-2 structure
Product Name:1,4-dimethyl-5-nitro-1H-pyrazole
CAS No:70951-89-2
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD28962817
CID:4154344
PubChem ID:22087314
Update Time:2025-04-24

1,4-dimethyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1,4-dimethyl-5-nitro-
    • 1,4-dimethyl-5-nitro-1H-pyrazole
    • 1,4-DIMETHYL-5-NITROPYRAZOLE
    • 70951-89-2
    • EN300-233068
    • VCA95189
    • F12389
    • AKOS027339789
    • STL584858
    • MDL： MFCD28962817
    • Inchi： 1S/C5H7N3O2/c1-4-3-6-7(2)5(4)8(9)10/h3H,1-2H3
    • InChI Key： JAEXGQQBDVVQAG-UHFFFAOYSA-N
    • SMILES： N1(C)C([N+]([O-])=O)=C(C)C=N1

Computed Properties

  • Exact Mass: 141.053826475Da
  • Monoisotopic Mass: 141.053826475Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63.6Ų

1,4-dimethyl-5-nitro-1H-pyrazole Pricemore >>

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1,4-dimethyl-5-nitro-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:70951-89-2)1,4-dimethyl-5-nitro-1H-pyrazole
Order Number:A1172498
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:23
Price ($):346.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:70951-89-2)1,4-dimethyl-5-nitro-1H-pyrazole
A1172498
Purity:99%
Quantity:1g
Price ($):346.0
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